Cas no 251097-10-6 (3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE)

• Product Name: 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE
• CAS No: 251097-10-6
• MF: C₁₈H₁₃Cl₂NO₃S₂
• MW: 426.336720228195
• CID: 5223830
• Update Time: 2026-03-07

3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE
• N-(4-chlorophenyl)-3-[(4-chlorophenyl)methanesulfonyl]thiophene-2-carboxamide

• Inchi： 1S/C18H13Cl2NO3S2/c19-13-3-1-12(2-4-13)11-26(23,24)16-9-10-25-17(16)18(22)21-15-7-5-14(20)6-8-15/h1-10H,11H2,(H,21,22)
• InChI Key： KBGSKFKJFBKJGI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2)=O)SC=CC=1S(CC1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE

Professional Introduction to 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE (CAS No. 251097-10-6)

3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 251097-10-6, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, including the presence of a sulfonyl group and thiophene ring, make it an intriguing candidate for further investigation.

The chemical structure of 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE consists of several key functional groups that contribute to its biological activity. The sulfonyl moiety, attached to a benzyl group, is known for its ability to enhance binding affinity to biological targets. Additionally, the thiophene ring introduces a heterocyclic component that is frequently observed in bioactive molecules, suggesting potential interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the presence of the 4-chlorobenzyl and 4-chlorophenyl substituents may play a crucial role in modulating the compound's pharmacokinetic properties. These substituents are often used in drug design due to their ability to influence solubility, metabolic stability, and overall bioavailability.

In the context of drug discovery, 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of sulfonyl and thiophene functionalities provides a versatile scaffold for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

Current research in this area has focused on understanding the molecular interactions of this compound with enzymes and receptors relevant to various diseases. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymatic pathways, making it a promising candidate for further exploration in medicinal chemistry. The ability to modulate these pathways could lead to novel therapeutic strategies for conditions such as inflammation, cancer, and neurological disorders.

The synthesis of 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework of this molecule. These methods highlight the importance of expertise in organic synthesis in developing such advanced chemical entities.

The pharmacological profile of this compound is still under investigation, but early findings are encouraging. Researchers are particularly interested in its potential as a kinase inhibitor due to the structural similarities between its sulfonyl group and known kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. Therefore, compounds that can modulate kinase activity are highly sought after in drug development.

In addition to its kinase inhibition potential, 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE may also exhibit other biological activities. For instance, its thiophene ring is known to be present in many bioactive natural products and drug candidates, suggesting possible interactions with receptors or enzymes involved in metabolic processes. Further studies are needed to fully elucidate these potential mechanisms of action.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates like 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE. Its synthesis and characterization contribute to the growing library of compounds that researchers can use to explore new therapeutic avenues. As our understanding of biological systems continues to expand, compounds like this one will become increasingly valuable tools for drug discovery.

In conclusion, 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-THIOPHENECARBOXAMIDE (CAS No. 251097-10-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research progresses, this molecule could contribute valuable insights into disease mechanisms and provide new opportunities for therapeutic intervention.